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Compound of Interest

Compound Name: 3-Heptanone

Cat. No.: B090015 Get Quote

An In-depth Technical Guide to 3-Heptanone

Introduction
3-Heptanone, also known as butyl ethyl ketone, is a seven-carbon aliphatic ketone.[1] It is a

colorless liquid recognized by its characteristic "green" or fruity odor.[1][2] This compound

serves various roles in industrial and research settings, notably as a fragrance ingredient, a

solvent for resins like cellulose and nitrocellulose, and as a versatile intermediate in organic

synthesis.[1][2] This guide provides a comprehensive overview of 3-Heptanone, detailing its

chemical and physical properties, experimental protocols for its synthesis and analysis, and its

relevance in metabolic pathways.

Physicochemical and Spectroscopic Data
The fundamental properties of 3-Heptanone are summarized in the tables below, providing a

ready reference for researchers.

Table 1: General and Physical Properties of 3-Heptanone
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Property Value Reference

CAS Number 106-35-4 [3][4][5][6][7]

Molecular Formula C₇H₁₄O [3][4][7]

Molecular Weight 114.19 g/mol [3][5][7]

Appearance Colorless to light yellow liquid [1]

Odor Fruity, green, fatty, sweet [7]

Melting Point -39 °C [5][8]

Boiling Point 146-149 °C [5][8]

Density 0.818 g/mL at 25 °C [5][8]

Flash Point 41 °C (105.8 °F)

Solubility in Water 1% (20 °C) [1]

Vapor Pressure 4 mmHg (20 °C) [1]

Table 2: Spectroscopic and Chromatographic Data for 3-
Heptanone

Identifier Value Reference

IUPAC Name Heptan-3-one [4][6]

Synonyms
Butyl ethyl ketone, Ethyl butyl

ketone
[3][4]

SMILES CCCCC(=O)CC [5]

InChI Key
NGAZZOYFWWSOGK-

UHFFFAOYSA-N
[4][5]

Refractive Index (n20/D) 1.408 [5][8]

EC Number 203-388-1 [5]

Beilstein/REAXYS 506161 [5]
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Experimental Protocols
Detailed methodologies for the synthesis and analysis of 3-Heptanone are crucial for its

application in research and development.

Synthesis of 3-Heptanone via Oxidation of 3-Heptanol
A common laboratory-scale synthesis involves the oxidation of the corresponding secondary

alcohol, 3-heptanol.

Objective: To synthesize 3-Heptanone from 3-Heptanol.

Materials:

3-Heptanol

Pyridinium chlorochromate (PCC) or an alternative oxidizing agent (e.g., sodium hypochlorite

with a catalyst)

Dichloromethane (CH₂Cl₂) or other suitable anhydrous solvent

Silica gel

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser (if heating is required)

Separatory funnel

Rotary evaporator

Glassware for filtration and column chromatography

Protocol:
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In a round-bottom flask under an inert atmosphere, dissolve 3-heptanol in anhydrous

dichloromethane.

Add pyridinium chlorochromate (PCC) in small portions to the stirred solution. The amount of

PCC should be in slight excess (e.g., 1.5 equivalents).

Allow the reaction to stir at room temperature for several hours, monitoring the progress by

thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, dilute the reaction mixture with diethyl ether and filter it through a pad of

silica gel to remove the chromium salts.

Wash the filtrate sequentially with a saturated aqueous solution of sodium bicarbonate

(NaHCO₃), water, and brine.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the

solvent using a rotary evaporator.

Purify the crude product by fractional distillation or column chromatography to yield pure 3-
Heptanone.

This is a generalized procedure. Specific reaction conditions may vary and should be

optimized.

Analysis of 3-Heptanone by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a standard method for the identification and quantification of volatile compounds like

3-Heptanone.

Objective: To identify and quantify 3-Heptanone in a sample matrix.

Materials and Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Appropriate GC column (e.g., HP-5MS)[9]
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Helium or other suitable carrier gas

Sample containing 3-Heptanone

Internal standard (e.g., 2-methyl-3-heptanone)[9][10][11]

Solvent for dilution (e.g., methanol, dichloromethane)[3]

Syringe filters (0.22 µm)

Autosampler vials

Protocol:

Sample Preparation:

For liquid samples, perform a serial dilution with a suitable solvent to achieve a

concentration within the instrument's linear range (e.g., 0.1-1 mg/mL).[3]

For complex matrices, an extraction step (e.g., solid-phase microextraction (SPME) or

liquid-liquid extraction) may be necessary.

Spike the sample with a known concentration of an internal standard.

Filter the prepared sample through a 0.22 µm syringe filter into an autosampler vial.

GC-MS Instrument Setup:

Injector: Set to a temperature of ~250 °C.

Column: Use a temperature program appropriate for separating C7 ketones. A typical

program might start at 40-60 °C, hold for a few minutes, and then ramp up to 250-300 °C.

Carrier Gas: Maintain a constant flow rate (e.g., 1 mL/min).

MS Detector: Operate in electron ionization (EI) mode. Scan a mass range of m/z 35-350.

For quantification, single-ion monitoring (SIM) can be used for higher sensitivity.

Data Analysis:
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Identify the 3-Heptanone peak in the chromatogram based on its retention time, which

should be confirmed by comparing its mass spectrum to a reference library (e.g., NIST).

Quantify the amount of 3-Heptanone by comparing its peak area to that of the internal

standard.

Visualized Workflows and Pathways
Synthesis Workflow
The following diagram illustrates a typical workflow for the synthesis and purification of 3-
Heptanone.
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Figure 1: Synthesis and Purification Workflow for 3-Heptanone

Synthesis

Workup & Purification

Dissolve 3-Heptanol
in Dichloromethane

Add Pyridinium
Chlorochromate (PCC)

Stir at Room Temperature

Monitor Reaction
(TLC/GC)

Filter through
Silica Gel

Upon Completion

Wash with NaHCO3,
Water, and Brine

Dry over MgSO4

Concentrate via
Rotary Evaporation

Purify by Distillation
or Chromatography

Pure 3-Heptanone

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 3-Heptanone.
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Analytical Workflow
This diagram outlines the general steps for the analysis of 3-Heptanone using GC-MS.

Figure 2: GC-MS Analysis Workflow for 3-Heptanone
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Click to download full resolution via product page

Caption: GC-MS analysis workflow for 3-Heptanone.

Proposed Metabolic Context
While 3-Heptanone is not a central player in major signaling pathways, it can arise in metabolic

processes. For instance, its presence in exhaled breath has been linked to the metabolism of

certain drugs or to altered fatty acid and amino acid catabolism. The diagram below proposes a

simplified metabolic context for the formation of ketones like 3-Heptanone.

Figure 3: Proposed Metabolic Origin of 3-Heptanone
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Caption: Proposed metabolic origin of 3-Heptanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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